Cas no 572912-93-7 (1H-Pyrazole, 1-[4-(methylthio)phenyl]-)

• Product name: 1H-Pyrazole, 1-[4-(methylthio)phenyl]-
• CAS No: 572912-93-7
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 4043662
• PubChem ID: 11137935

1H-Pyrazole, 1-[4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-[4-(methylthio)phenyl]-
• 1-[4-(methylthio)phenyl]pyrazole
• F94966
• 572912-93-7

• Inchi： InChI=1S/C10H10N2S/c1-13-10-5-3-9(4-6-10)12-8-2-7-11-12/h2-8H,1H3
• InChI Key： BMBOBAYGFJUELG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 190.05646950Da
• Monoisotopic Mass: 190.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1Ų